2-(2,3-dihydro-1H-indol-1-ylcarbonyl)-5-(trifluoromethyl)-7,8-dihydro-6H-cyclopenta[d]thieno[2,3-b]pyridin-1-amine

• IUPAC Name: [3-amino-8-(trifluoromethyl)-5-thia-7-azatricyclo[7.3.0.02,6]dodeca-1(9),2(6),3,7-tetraen-4-yl]-(2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C20H16F3N3OS/c21-20(22,23)17-12-6-3-5-11(12)14-15(24)16(28-18(14)25-17)19(27)26-9-8-10-4-1-2-7-13(10)26/h1-2,4,7H,3,5-6,8-9,24H2
• InChI Key: BFOWYASIESFFHS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=NC3=C2C(=C(S3)C(=O)N4CCC5=CC=CC=C54)N)C(F)(F)F
• Molecular Formula: C20H16F3N3OS
• Molecular Weight: 403.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves cyclisation reactions and intramolecular interactions. For instance, Davies et al. (1976) explored the synthesis of dihydrothieno[3,2-c]pyridines by cyclisation of isothiocyanate with methyl fluorosulphate or triethyloxonium tetrafluoroborate, highlighting the methodologies that might be applicable to the synthesis of complex molecules like the one (Davies et al., 1976). Similarly, Ankati and Biehl (2010) demonstrated microwave-assisted synthesis techniques for 2-amino derivatives of thieno[2,3-b]pyridin-2-amine, indicating the potential for efficient synthesis routes for related compounds (Ankati & Biehl, 2010).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated through various analytical techniques. For instance, Gao et al. (2015) synthesized enantiomeric 2-trifluoromethylthieno[2,3-d]pyrimidin-4-amine derivatives and determined their structures using single-crystal X-ray diffraction, providing insights into the stereochemistry and molecular conformation that could be relevant for the compound of interest (Gao et al., 2015).

Chemical Reactions and Properties

Chemical reactions involving related structures have been extensively studied. Samanta et al. (2020) developed a metal-free method for direct amide bond synthesis from thioacids and amines, showcasing the types of chemical transformations that such compounds may undergo (Samanta et al., 2020).

Physical Properties Analysis

The physical properties of complex molecules are crucial for understanding their behavior in various environments. While specific studies on the physical properties of the target compound were not found, research on related molecules, such as the work by Halim and Ibrahim (2022) on the synthesis, spectral analysis, and thermodynamic properties of novel compounds, can provide valuable parallels (Halim & Ibrahim, 2022).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, play a vital role in the practical applications of a compound. Research by Bernardino et al. (2012) on N-(4-Chlorophenyl)-5-(4,5-dihydro-1H-imidazol-2-yl)thieno[2,3-b]pyridin-4-amine, for example, provides insights into intramolecular hydrogen bonding and molecular interactions that could be relevant for understanding the chemical behavior of the compound (Bernardino et al., 2012).

Scientific Research Applications

Synthetic Methodologies

Research has demonstrated novel synthetic approaches to create complex heterocyclic compounds, including those similar to "2-(2,3-dihydro-1H-indol-1-ylcarbonyl)-5-(trifluoromethyl)-7,8-dihydro-6H-cyclopenta[d]thieno[2,3-b]pyridin-1-amine". For instance, a one-pot, multi-component synthesis has been reported to yield pyridine derivatives, highlighting the utility of such compounds in pharmaceutical chemistry due to their presence in natural products and as ligands in coordination chemistry (Yehia et al., 2002).

Coordination Chemistry

Pyridine-containing macrocycles have been synthesized, showcasing their application in forming coordination compounds with various metals. These macrocyclic ligands provide a range of coordination possibilities, underscoring the compound's relevance in the development of new materials and catalysts (Lodeiro et al., 2004).

Potential Biological Activities

The chemical framework of "2-(2,3-dihydro-1H-indol-1-ylcarbonyl)-5-(trifluoromethyl)-7,8-dihydro-6H-cyclopenta[d]thieno[2,3-b]pyridin-1-amine" suggests potential biological activities. Although direct studies on this compound were not found, related research indicates that fluorinated heterocycles, like benzofuro- and benzothieno[2,3-b]pyridines, have been synthesized with potential for application in medicinal chemistry, including nucleoside mimetics bearing similar frameworks (Iaroshenko et al., 2009).